Cas no 552309-42-9 (T16Ainh-A01)

• Product Name: T16Ainh-A01
• CAS No: 552309-42-9
• MF: C₁₉H₂₀N₄O₃S₂
• MW: 416.517101287842
• MDL: MFCD03278952
• CID: 836653
• PubChem ID: 135460621
• Update Time: 2025-05-20

T16Ainh-A01 Chemical and Physical Properties

Names and Identifiers

• T16AINH-A01
• TMEM16AInhibitorsRevealTMEM16A(T16Ainh-A01)
• 2-[(5-Ethyl-1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)thio]-N-[4-(4-methoxyphenyl)-2-thiazolyl]acetam
• 2-[(5-Ethyl-1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)thio]-N-[4-(4-methoxyphenyl)-2-thiazolyl]acetamide
• 2-[(5-Ethyl-4-hydroxy-6-methyl-2-pyrimidinyl)sulfanyl]-N-[4-(4-me thoxyphenyl)-1,3-thiazol-2-yl]acetamide
• 2-[(5-Ethyl-1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)thio]-N-[4-(4-methoxyphenyl)-2-thiazolyl]-acetamide
• AKOS016023818
• 2-(5-ethyl-4-hydroxy-6-methylpyrimidin-2-ylthio)-N-(4-(4-methoxyphenyl)thiazol-2-yl)acetamide
• CXA30942
• HMS2696F08
• D94996
• 2-[(5-ethyl-6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetamide
• t16a(inh)-a01
• HY-100612
• MLS000714464
• VU0462191-1
• Oprea1_393059
• DB-313259
• AS-16407
• EX-A4754
• EN300-127951
• AKOS000697276
• CHEMBL1299863
• Oprea1_490830
• 2-((5-Ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-(4-methoxyphenyl)thiazol-2-yl)acetamide
• SMR000274443
• SCHEMBL16504337
• 2-[(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetamide
• T16Ainh-A01?
• AKOS027320699
• T16Ainh-A01, >=95% (HPLC)
• CS-0019784
• 552309-42-9
• 2-[(5-ETHYL-4-HYDROXY-6-METHYLPYRIMIDIN-2-YL)SULFANYL]-N-[4-(4-METHOXYPHENYL)-1,3-THIAZOL-2-YL]ACETAMIDE
• T16Ainh-A01;
• T16Ainh - A01
• Z1606818714
• SB60412
• 2-[(5-ETHYL-4-METHYL-6-OXO-3H-PYRIMIDIN-2-YL)SULFANYL]-N-[4-(4-METHOXYPHENYL)-1,3-THIAZOL-2-YL]ACETAMIDE
• TMEM16A Inhibitor, T16Ainh-A01
• T16Ainh-A01

• MDL： MFCD03278952
• Inchi： 1S/C19H20N4O3S2/c1-4-14-11(2)20-18(23-17(14)25)28-10-16(24)22-19-21-15(9-27-19)12-5-7-13(26-3)8-6-12/h5-9H,4,10H2,1-3H3,(H,20,23,25)(H,21,22,24)
• InChI Key： QSIYTNYMBWYHAA-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC(=CS1)C1C=CC(=CC=1)OC)=O)C1=NC(C)=C(C(N1)=O)CC

Computed Properties

• Exact Mass: 416.09768286g/mol
• Monoisotopic Mass: 416.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Solubility: DMSO: soluble5mg/mL, clear (warmed)

T16Ainh-A01 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on T16Ainh-A01

Introduction to T16Ainh-A01 (CAS No. 552309-42-9)

T16Ainh-A01, with the Chemical Abstracts Service (CAS) number 552309-42-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique chemical structure and potential therapeutic applications, particularly in the treatment of various diseases. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research advancements associated with T16Ainh-A01.

The chemical structure of T16Ainh-A01 is a key factor in its biological activity. It is a small molecule inhibitor that targets specific enzymes or receptors involved in disease pathways. The compound's molecular formula and molecular weight are crucial for understanding its interactions with biological systems. Recent studies have shown that T16Ainh-A01 exhibits high selectivity and potency, making it a promising candidate for further development.

In the realm of medicinal chemistry, the design and synthesis of T16Ainh-A01 have been guided by the principles of rational drug design. Researchers have employed computational methods, such as molecular docking and virtual screening, to identify and optimize the compound's structure for maximum efficacy. These efforts have led to the development of a highly stable and bioavailable molecule that can be effectively delivered to target tissues.

The biological activities of T16Ainh-A01 have been extensively studied in both in vitro and in vivo models. In cell-based assays, T16Ainh-A01 has demonstrated significant inhibitory effects on key enzymes involved in disease progression. For example, it has been shown to effectively inhibit the activity of a specific kinase, which plays a crucial role in signal transduction pathways associated with cancer. This inhibition leads to reduced cell proliferation and increased apoptosis in cancer cells.

In addition to its anti-cancer properties, T16Ainh-A01 has also shown promise in other therapeutic areas. Recent research has explored its potential as an anti-inflammatory agent. Studies have indicated that T16Ainh-A01 can modulate the expression of pro-inflammatory cytokines and reduce inflammation in animal models of inflammatory diseases such as arthritis. These findings suggest that T16Ainh-A01 may have broad-spectrum therapeutic applications beyond cancer treatment.

The pharmacokinetic properties of T16Ainh-A01 are another important aspect of its development as a therapeutic agent. Preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles. Results from these studies indicate that T16Ainh-A01 has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it suitable for chronic administration and long-term treatment regimens.

Safety is a critical consideration in the development of any new drug candidate. Extensive toxicology studies have been conducted to assess the safety profile of T16Ainh-A01. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The clinical development of T16Ainh-A01 is currently underway, with several Phase I and Phase II trials being conducted to assess its safety and efficacy in various disease indications. Early results from these trials have been promising, with patients showing positive responses to treatment. The data from these trials will be crucial for advancing the compound through subsequent phases of clinical development.

In conclusion, T16Ainh-A01 (CAS No. 552309-42-9) is a promising compound with significant potential for therapeutic applications. Its unique chemical structure, high selectivity, and potent biological activity make it an attractive candidate for further development as a novel drug. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.